1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C20H11F4N3O2/c21-16-7-3-4-8-17(16)26-11-15(19(25-26)20(22,23)24)14-10-9-12-5-1-2-6-13(12)18(14)27(28)29/h1-11H
• InChI Key: TVDDCPBMWXJRCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2[N+](=O)[O-])C3=CN(N=C3C(F)(F)F)C4=CC=CC=C4F
• Molecular Formula: C20H11F4N3O2
• Molecular Weight: 401.3 g/mol

Description

1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Highly Fluorescent Dyes

Compounds containing the pyrazole moiety, such as those synthesized by Wrona-Piotrowicz et al. (2022), exhibit bright fluorescence in solution and potential for sensing acidic environments. These compounds, through DFT and TD DFT calculations, show their lowest excited state populated via π-π* transitions, making them suitable for applications in fluorescent dyes and sensors (Wrona-Piotrowicz et al., 2022).

Herbicidal Activity

Research by Clark (1996) into pyrazole nitrophenyl ethers, extended to include pyrazolyl fluorotolyl ethers, has highlighted substantial pre-emergent activity against narrowleaf weed species. These studies underscore the potential of such compounds in developing new classes of herbicides (Clark, 1996).

Phosphorescence and Optical Materials

A series of heteroleptic Ir(III) metal complexes with pyrazole ligands have been synthesized to achieve efficient room-temperature blue phosphorescence. These findings are crucial for the development of new phosphorescent materials for opto-electronic applications (Yang et al., 2005).

DNA/Protein Interaction and Cytotoxicity

Ni(II) complexes with pyrazole ligands have been shown to interact with DNA and proteins, indicating potential for antitumor applications. These complexes have demonstrated reasonable cytotoxicities in vitro, suggesting their use in cancer research (Yu et al., 2017).

Synthesis and Structural Characterization

Isostructural thiazoles with pyrazole moieties have been synthesized and characterized, highlighting the versatility of pyrazole compounds in constructing complex molecular architectures. These studies contribute to the expanding library of pyrazole-based compounds with potential applications in material science and pharmaceuticals (Kariuki et al., 2021).